Cas no 2680762-93-8 (benzyl N-2-(4-bromo-3-methoxyphenyl)propan-2-ylcarbamate)

• Product Name: benzyl N-2-(4-bromo-3-methoxyphenyl)propan-2-ylcarbamate
• CAS No: 2680762-93-8
• MF: C₁₈H₂₀BrNO₃
• MW: 378.260304450989
• CID: 5624243
• PubChem ID: 165943536
• Update Time: 2025-05-24

benzyl N-2-(4-bromo-3-methoxyphenyl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28301655
• benzyl N-[2-(4-bromo-3-methoxyphenyl)propan-2-yl]carbamate
• 2680762-93-8
• benzyl N-2-(4-bromo-3-methoxyphenyl)propan-2-ylcarbamate

• Inchi： 1S/C18H20BrNO3/c1-18(2,14-9-10-15(19)16(11-14)22-3)20-17(21)23-12-13-7-5-4-6-8-13/h4-11H,12H2,1-3H3,(H,20,21)
• InChI Key： VHEBHEJHCXAIEY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1OC)C(C)(C)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 377.06266g/mol
• Monoisotopic Mass: 377.06266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 47.6Ų

Additional information on benzyl N-2-(4-bromo-3-methoxyphenyl)propan-2-ylcarbamate

Professional Introduction to Benzyl N-2-(4-bromo-3-methoxyphenyl)propan-2-ylcarbamate (CAS No. 2680762-93-8)

Benzyl N-2-(4-bromo-3-methoxyphenyl)propan-2-ylcarbamate, with the CAS number 2680762-93-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly its aromatic ring system and functional groups, make it a promising candidate for further investigation in medicinal chemistry.

The molecular structure of Benzyl N-2-(4-bromo-3-methoxyphenyl)propan-2-ylcarbamate consists of a benzyl group attached to a carbamate moiety, which is further linked to a propyl chain substituted with a 4-bromo-3-methoxyphenyl group. This particular arrangement of functional groups contributes to the compound's unique chemical properties and reactivity. The presence of both bromine and methoxy substituents on the aromatic ring enhances its potential as a pharmacophore, enabling interactions with biological targets that could lead to therapeutic effects.

In recent years, there has been a growing interest in developing novel carbamate-based compounds for their antimicrobial, anti-inflammatory, and anticancer properties. The specific combination of substituents in Benzyl N-2-(4-bromo-3-methoxyphenyl)propan-2-ylcarbamate positions it as a valuable scaffold for medicinal chemists exploring new drug candidates. Studies have shown that aromatic compounds with similar structural motifs can exhibit significant biological activity by modulating enzyme functions and cellular pathways.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The versatility of the carbamate group allows for further functionalization, enabling chemists to tailor the molecule's properties to specific therapeutic needs. For instance, modifications at the propyl chain or the aromatic ring could enhance solubility, bioavailability, or target specificity.

Recent research has highlighted the importance of aromatic substitution patterns in influencing biological activity. The 4-bromo-3-methoxyphenyl group in Benzyl N-2-(4-bromo-3-methoxyphenyl)propan-2-ylcarbamate is particularly noteworthy, as bromine and methoxy groups are known to enhance binding affinity to certain biological targets. This has led to investigations into its potential use as a lead compound for developing drugs that interact with proteins such as kinases and transcription factors.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the carbamate bond, which typically involves the reaction of an acid chloride or anhydride with a nucleophilic amine, followed by protection-deprotection strategies to isolate the desired product. The introduction of the 4-bromo-3-methoxyphenyl group often involves bromination and methylation reactions on a pre-functionalized aromatic ring.

Advances in synthetic methodologies have made it possible to produce complex molecules like Benzyl N-2-(4-bromo-3-methoxyphenyl)propan-2-ylcarbamate more efficiently and cost-effectively. Techniques such as palladium-catalyzed cross-coupling reactions have enabled the introduction of diverse functional groups with high selectivity and yield. These improvements have not only facilitated the synthesis of this compound but also opened up new avenues for exploring related molecules with potential therapeutic applications.

The pharmacological evaluation of Benzyl N-2-(4-bromo-3-methoxyphenyl)propan-2-ylcarbamate has been ongoing, with researchers focusing on its interactions with various biological targets. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes involved in cancer progression and inflammation. The ability to modulate these pathways makes it an attractive candidate for further development into a novel therapeutic agent.

In conclusion, Benzyl N-2-(4-bromo-3-methoxyphenyl)propan-2-ylcarbamate (CAS No. 2680762-93-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its synthesis highlights the progress made in organic chemistry techniques, while its pharmacological properties underscore its importance as a lead compound for drug development. As research continues, this compound is expected to contribute valuable insights into the development of new treatments for various diseases.